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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935

Acetyl bromide (CAS No: 506-96-7) is a colorless, fuming liquid that is highly corrosive and
reacts violently with water.[1][2][3] It is a crucial reagent in organic synthesis but demands
stringent safety protocols due to its significant hazards. This guide provides essential safety,
handling, and emergency information to ensure the well-being of researchers and laboratory
personnel.

Hazard Summary

Acetyl bromide is extremely destructive to tissues of the mucous membranes, upper
respiratory tract, eyes, and skin.[1] It is classified as a corrosive chemical that can cause
severe burns with possible permanent damage.[2] The vapor is a lachrymator (induces tearing)
and an irritant to the respiratory system, potentially causing coughing, shortness of breath, and
lung damage.[1][2][3]
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Hazard Classification Description Source
Causes severe skin burns and

Corrosivity eye damage.[1][4][5] May be Corrosive
corrosive to metals.[1]
Reacts violently with water,

Reactivity steam, and alcohols, releasing  Water-Reactive

corrosive gases.[1][2][3]

Inhalation Toxicity

Vapors can irritate the nose,
throat, and lungs, causing
coughing and shortness of
breath.[2]

Toxic

Aquatic Toxicity

Harmful to aquatic life.[1][5]

Environmental Hazard

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Acetyl bromide. Engineering
controls, such as fume hoods, are the primary line of defense, but PPE is essential to protect

from direct contact and inhalation.[2]
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] Specifications and Best
Body Part Required PPE .
Practices

Wear indirect-vent, impact-
and splash-resistant chemical
) goggles.[2] A face shield must
Eyes/Face Safety Goggles & Face Shield ] ) ] )
be worn in conjunction with
goggles to provide full facial

protection.[2][5]

Wear protective gloves.[2][5][6]
The exact breakthrough time
for specific glove materials is
i ] ] not readily available; consult
Skin/Hands Chemical-Resistant Gloves ) )
your safety equipment supplier
for recommendations on the
most protective material for

your specific operation.[2][6]

Wear a chemical-resistant
apron or a lab coat made of
] ] appropriate material. All
Chemical-Resistant Apron or ] )
Body protective clothing should be

Lab Coat
clean and put on before work.
[2] Immediately remove any

contaminated clothing.[1][6]

Work must be conducted in a
certified chemical fume hood.
[2][6] If the potential for
overexposure exists, use a
MSHA/NIOSH-approved
Respiratory NIOSH-approved Respirator supplied-air respirator with a
full facepiece operated in a
positive-pressure mode.[2] For
fires, a self-contained
breathing apparatus (SCBA) is
required.[1][5][7]
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Exposure Data & Physical Properties

While no official workplace exposure limits have been established by OSHA or NIOSH, this
does not imply the substance is harmless.[2][5] Safe work practices should always be followed
to minimize any potential exposure.[2]

Parameter Value Notes

Odor is not a reliable indicator
Odor Threshold 5.0 x 10=% ppm for warning of hazardous

exposure levels.[2]

Boiling Point 75 - 77 °C (167 - 171 °F) [1][7]

Melting Point -96 °C (-141 °F) [1107]

Immediately Dangerous to Life

IDLH (as Bromine 3 ppm
( ) PP and Health.[2]

No PEL (OSHA), REL
Workplace Exposure Limits Not Established (NIOSH), or TLV (ACGIH)
available.[2][5]

Standard Operating Protocol for Handling Acetyl
Bromide

This protocol outlines the essential steps for safely using Acetyl bromide in a laboratory
setting.

Pre-Handling Preparations

o Area Preparation: Ensure work is conducted in a designated area within a certified chemical
fume hood.[2][6]

o Emergency Equipment: Confirm that an emergency shower and eyewash station are
unobstructed and have been recently tested.[2]

o Spill Kit: Have a spill kit ready containing a dry absorbent material such as dry lime, soda
ash, or vermiculite. Do not use water or combustible materials.[2][6]
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e PPE Inspection: Inspect all PPE for damage (cracks, tears, holes) before use. Don the
required PPE as outlined in the table above.[2]

Handling and Usage

o Container Handling: Use non-sparking tools to open and close containers.[2] Keep
containers tightly closed when not in use.[1][7]

o Dispensing: Carefully measure and dispense the required amount of Acetyl bromide,
keeping the container opening away from your face.

e Reaction Setup: When adding Acetyl bromide to a reaction, do so slowly and in a controlled
manner. Be aware that it reacts violently with water, alcohols, and other incompatible
materials.[2]

o Work Practice: Never work alone. Wash hands thoroughly after handling the substance,
even if gloves were worn.[1][2]

Storage and Waste Disposal

o Storage: Store Acetyl bromide in its original, tightly sealed, corrosive-resistant container in
a cool, dry, well-ventilated, and locked area.[1][4][7] Do not store in metal containers.[1] It
must be stored away from water, moisture, and incompatible substances like oxidizing
agents and strong bases.[2]

o Waste Disposal: Collect all Acetyl bromide waste, including contaminated absorbents and
disposable labware, in a designated and properly labeled hazardous waste container.[4][6]
Do not mix with other waste streams. Dispose of the waste through your institution's
environmental health and safety office.[2]

Emergency Procedures

Immediate and correct response during an emergency is critical.

First Aid Measures
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Exposure Route First Aid Instructions

Move the victim to fresh air immediately.[1][5] If
) breathing is difficult or has stopped, provide
Inhalation . o ) ) )
artificial respiration.[3] Seek immediate medical

attention.[1][4]

Immediately remove all contaminated clothing.

[1][5] Flush the affected skin with large amounts
Skin Contact of water for at least 15 minutes, using an

emergency shower if available.[5][6] Seek

immediate medical attention.[1][4]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids
Eye Contact open to ensure complete irrigation.[3][5][6]

Remove contact lenses if present and easy to

do.[1] Call an ophthalmologist immediately.[1][7]

Do NOT induce vomiting.[1][4][5] Have the
) conscious victim rinse their mouth and drink one
Ingestion . .
or two glasses of water.[1][7] Seek immediate

medical attention.[1][4]

Spill Response Plan

In the event of a spill, follow these steps precisely. The workflow below illustrates the logical
sequence of actions.

Evacuate: Immediately alert others and evacuate all non-essential personnel from the spill
area.[1][4]

Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.[2][4]

Protect: Don full PPE, including a respirator, before re-entering the area.[4]

Contain: Cover drains and contain the spill to a small area.[1][7]
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Absorb: Cover the spill with a dry, inert absorbent material like dry lime, soda ash, or
vermiculite. NEVER use water or combustible absorbents.[2][6]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
labeled, sealed container for hazardous waste.[2][4][6]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste container through your institution's hazardous waste program.

[2]
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Acetyl Bromide Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling of Acetyl Bromide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214935#personal-protective-equipment-for-
handling-acetyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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